methyl 2-(2-(7-ethoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(7-ethoxy-3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C19H20N2O5S2/c1-4-26-11-5-6-13-14(8-11)28-15(17(23)20-13)9-16(22)21-18-12(19(24)25-3)7-10(2)27-18/h5-8,15H,4,9H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: NBQQKYFPKXVQBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC(=O)C(S2)CC(=O)NC3=C(C=C(S3)C)C(=O)OC
• Molecular Formula: C19H20N2O5S2
• Molecular Weight: 420.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzothiazine ring system is a bicyclic structure with nitrogen and sulfur atoms, which can participate in hydrogen bonding and other intermolecular interactions. The thiophene ring is a five-membered aromatic ring containing a sulfur atom, which can contribute to the compound’s electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar functional groups suggests that it might have good solubility in polar solvents.

Scientific Research Applications

Anthelmintic Activity

This compound has been synthesized and tested for its potential to treat helminthiasis, a condition caused by parasitic worms. The anthelmintic activity is significant as it relates to public health, especially in regions where such infections are prevalent. .

Insecticidal Potential

In addition to its anthelmintic properties, there’s evidence suggesting that derivatives of this compound may possess insecticidal activities. .

Antioxidant Properties

Compounds with similar structures have demonstrated antioxidant potential. Antioxidants are important for protecting cells from damage caused by free radicals. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

Without specific data, it’s hard to provide detailed safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of this compound could be an interesting area for future research, particularly if it shows promising biological activity. Further studies could focus on exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological targets.